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Compound of Interest

Compound Name: 2,4-Diaminomesitylene

Cat. No.: B7775592 Get Quote

Introduction: The Versatility of a Sterically Hindered
Diamine
2,4-Diaminomesitylene, also known as 2,4,6-trimethyl-1,3-phenylenediamine, is a unique

aromatic diamine whose structure is distinguished by the presence of three methyl groups on

the benzene ring.[1] This substitution pattern imparts significant steric hindrance around the

two primary amine functionalities, influencing their reactivity and leading to the formation of

materials with distinct properties. The methyl groups enhance solubility in organic solvents,

improve thermal stability, and create a rigid, contorted backbone when incorporated into

polymers.[2]

These characteristics make 2,4-Diaminomesitylene a valuable building block in polymer

science, particularly in the synthesis of high-performance polyimides, and a versatile

intermediate in the production of specialty dyes and other fine chemicals.[1][3] This guide

provides detailed experimental protocols for two representative reactions of 2,4-
Diaminomesitylene: the synthesis of a polyimide via polycondensation and the preparation of

an azo dye through a diazotization-coupling sequence.

Physicochemical Properties of 2,4-Diaminomesitylene
A summary of key properties for 2,4-Diaminomesitylene (CAS No: 3102-70-3) is provided

below for quick reference.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b7775592?utm_src=pdf-interest
https://www.benchchem.com/product/b7775592?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/specialty-chemical-synthesis-value-246-trimethyl-13-phenylenediamine-jk
https://www.scilit.com/publications/4ddc002a47f1e44f66e842c327b21d90
https://www.benchchem.com/product/b7775592?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/specialty-chemical-synthesis-value-246-trimethyl-13-phenylenediamine-jk
https://pmc.ncbi.nlm.nih.gov/articles/PMC8587447/
https://www.benchchem.com/product/b7775592?utm_src=pdf-body
https://www.benchchem.com/product/b7775592?utm_src=pdf-body
https://www.benchchem.com/product/b7775592?utm_src=pdf-body
https://www.benchchem.com/product/b7775592?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7775592?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₉H₁₄N₂ [4][5]

Molecular Weight 150.22 g/mol [4][6]

Appearance
White to yellow or orange

powder/crystal
[2]

Melting Point 89-91 °C [7][8]

Boiling Point 297.7 °C at 760 mmHg [7]

Solubility

Slightly soluble in DMSO and

Methanol. Water solubility:

22.7 g/L at 20°C.

[7]

IUPAC Name
2,4,6-trimethylbenzene-1,3-

diamine
[4]

Critical Safety and Handling Precautions
2,4-Diaminomesitylene is classified as a hazardous substance and requires careful handling

to minimize risk.

Hazards: Harmful if swallowed, in contact with skin, or if inhaled.[2][4] It causes skin irritation

and serious eye irritation.[4][8]

Personal Protective Equipment (PPE): Always handle this compound inside a certified

chemical fume hood.[9] Wear appropriate PPE, including a lab coat, chemical-resistant

gloves (e.g., butyl, neoprene; nitrile is not recommended for prolonged contact with anilines),

and chemical splash goggles.[9]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents and acids.[7][9] The compound

should be stored under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation, as

aromatic amines can be air-sensitive.[7][10]

Waste Disposal: Dispose of waste as hazardous chemical waste in accordance with local

regulations. Do not dispose of down the drain.[9]
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Application Protocol 1: Synthesis of a High-
Performance Polyimide
Aromatic polyimides are a class of super engineering polymers renowned for their exceptional

thermal stability, chemical resistance, and mechanical properties.[3] The conventional

synthesis is a two-step process. First, a diamine and a dianhydride react at room temperature

in a polar aprotic solvent to form a soluble poly(amic acid) (PAA) precursor. Second, this PAA is

converted into the final polyimide through thermal or chemical imidization, which involves a

cyclodehydration reaction.[11][12]

This protocol details the synthesis of a polyimide from 2,4-Diaminomesitylene and 4,4'-

(Hexafluoroisopropylidene)diphthalic anhydride (6FDA), a common fluorinated dianhydride

used to enhance polymer solubility and optical transparency.[11]
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Step 1: Poly(amic acid) Formation

Step 2: Chemical Imidization

Step 3: Isolation & Purification

1. Dissolve 2,4-Diaminomesitylene
in anhydrous DMAc under N2

2. Add 6FDA dianhydride
in one portion

3. Stir at room temperature
for 24h to form viscous PAA solution

4. Add acetic anhydride
and pyridine to PAA solution

Proceed to Imidization

5. Stir at room temperature
for 24h

6. Precipitate polymer by pouring
reaction mixture into methanol

Proceed to Isolation

7. Filter the fibrous polymer

8. Wash with methanol and water

9. Dry under vacuum at 80°C
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Step 1: Diazotization

Step 2: Coupling Reaction

Step 3: Isolation & Purification

1. Dissolve 2,4-Diaminomesitylene
in aq. HCl

2. Cool to 0-5°C
in an ice-salt bath

3. Add cold aq. NaNO2 dropwise,
maintaining temp < 5°C

4. Stir for 15 min to form
tetrazonium salt solution

6. Slowly add cold tetrazonium salt
solution to the 2-naphthol solution

Proceed to Coupling

5. Prepare cold solution of
2-naphthol in aq. NaOH

7. Stir in ice bath for 30 min.
A colored precipitate forms.

8. Collect dye by
vacuum filtration

9. Wash with cold water

10. Recrystallize if necessary
and dry

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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